Cas no 275384-50-4 (2-chloro-4-(1-pentyloxy)benzyl bromide)
275384-50-4 structure
Product Name:2-chloro-4-(1-pentyloxy)benzyl bromide
CAS No:275384-50-4
MF:C12H16BrClO
MW:291.611842155457
CID:2105147
PubChem ID:22058620
Update Time:2025-04-21
2-chloro-4-(1-pentyloxy)benzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-(1-pentyloxy)benzyl bromide
- 1-(bromomethyl)-2-chloro-4-(pentyloxy)benzene
- 1-bromomethyl-2-chloro-4-(pentyloxy)benzene
- IXFIKXOLJPFFFB-UHFFFAOYSA-N
- 275384-50-4
- DA-26638
- SCHEMBL5212753
-
- Inchi: 1S/C12H16BrClO/c1-2-3-4-7-15-11-6-5-10(9-13)12(14)8-11/h5-6,8H,2-4,7,9H2,1H3
- InChI Key: IXFIKXOLJPFFFB-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1Cl)OCCCCC
Computed Properties
- Exact Mass: 290.00731Da
- Monoisotopic Mass: 290.00731Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 9.2Ų
2-chloro-4-(1-pentyloxy)benzyl bromide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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